Cas no 17338-37-3 (4-Piperidinol,1-[3-(10H-phenothiazin-10-yl)propyl]-)

4-Piperidinol,1-[3-(10H-phenothiazin-10-yl)propyl]- structure
17338-37-3 structure
Product Name:4-Piperidinol,1-[3-(10H-phenothiazin-10-yl)propyl]-
CAS No:17338-37-3
MF:C20H24N2OS
MW:340.482363700867
CID:170230
PubChem ID:205101
Update Time:2025-04-19

4-Piperidinol,1-[3-(10H-phenothiazin-10-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol,1-[3-(10H-phenothiazin-10-yl)propyl]-
    • 1-(3-phenothiazin-10-ylpropyl)piperidin-4-ol
    • 17338-37-3
    • Compound 22
    • 4-Piperidinol, 1-(3-phenothiazin-10-ylpropyl)-
    • BRN 0760569
    • 1-(3-Phenothiazin-10-ylpropyl)-4-piperidinol
    • DTXSID80169609
    • Inchi: 1S/C20H24N2OS/c23-16-10-14-21(15-11-16)12-5-13-22-17-6-1-3-8-19(17)24-20-9-4-2-7-18(20)22/h1-4,6-9,16,23H,5,10-15H2
    • InChI Key: DVOZVMGNANFGKF-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCC(CC1)O

Computed Properties

  • Exact Mass: 340.16112
  • Monoisotopic Mass: 340.161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 536.8°Cat760mmHg
  • Flash Point: 278.5°C
  • Refractive Index: 1.638
  • PSA: 26.71
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